3-amino-3,4-dihydro-2H-1-benzopyran-4-ol hydrochloride

• IUPAC Name: 3-amino-3,4-dihydro-2H-chromen-4-ol;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c10-7-5-12-8-4-2-1-3-6(8)9(7)11;/h1-4,7,9,11H,5,10H2;1H
• InChI Key: RTZVQOJAFITPOU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C2O1)O)N.Cl
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• CAS No.: 14110-56-6

Description

“3-amino-3,4-dihydro-2H-1-benzopyran-4-ol hydrochloride” is a chemical compound. It is a powder with a molecular weight of 201.65. The IUPAC name for this compound is "3-aminochroman-4-ol hydrochloride".

Molecular Structure Analysis

The InChI code for “this compound” is "1S/C9H11NO2.ClH/c10-7-5-12-8-4-2-1-3-6 (8)9 (7)11;/h1-2,4,7,9,11H,3,5,10H2;1H". This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“this compound” is a powder. It has a molecular weight of 201.65. The compound’s storage temperature is room temperature.

Scientific Research Applications

Synthesis as an Intermediate

• 3-Amino-3,4-dihydro-2H-1-benzopyran-4-ol hydrochloride is synthesized as an important intermediate in the production of dopamine D3 receptor selective agonist PD128907. This process involves several steps including addition, hydrolysis, cyclization, oximation, esterification, and Neber arrangement reaction (Jin, 2006).

Antihypertensive Activity

• Compounds derived from 3-amino-3,4-dihydro-2H-1-benzopyran-4-ol have been observed to possess antihypertensive activities. For instance, novel 3-[(substituted-carbonyl)amino]-2H-1-benzopyran-4-ols demonstrate significant activity when administered orally to spontaneously hypertensive rats, suggesting their potential as antihypertensive agents (Cassidy et al., 1992).

Enantioselective Synthesis

• The enantioselective synthesis of 4-amino-3,4-dihydro-2,2-dimethyl-2H-1-benzopyrans has been achieved, providing a method for producing these compounds with high stereoselectivity. This process is crucial for the development of pharmacologically active compounds (Burgard et al., 1999).

Vasodilatory Activity

• Some derivatives of 3-amino-3,4-dihydro-2H-1-benzopyran-4-ol demonstrate vasodilatory properties and are explored as potential antihypertensive medications. These compounds are studied for their ability to act as direct vasodilators and compare favorably with established antihypertensive agents like hydralazine and nifedipine (Evans et al., 1984).

Interaction with Serotonin Receptors

• Novel enantiomerically pure 3-amino-3,4-dihydro-2H-1-benzopyrans, synthesized from 5-methoxy-3-amino-3,4-dihydro-2H-1-benzopyran, have been evaluated for their affinity to the 5-HT1A receptor. This research indicates the potential application of these compounds in treating conditions like anxiety and depression, as they show high affinity and selectivity for the 5-HT1A receptor (Hammarberg et al., 2000).

Safety and Hazards

The safety information for “3-amino-3,4-dihydro-2H-1-benzopyran-4-ol hydrochloride” indicates that it has the GHS07 pictogram. The hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

The primary targets of 3-amino-3,4-dihydro-2H-1-benzopyran-4-ol hydrochloride are the 5-HT1A and 5-HT7 receptors . These receptors are part of the serotonin receptor family, which plays a crucial role in the regulation of mood, cognition, learning, memory, and numerous physiological processes such as the regulation of blood pressure and heart rate .

Mode of Action

This compound interacts with its targets, the 5-HT1A and 5-HT7 receptors, by binding to them . The compound has been shown to have high affinity for these receptors, indicating a strong interaction .

Biochemical Pathways

The compound’s interaction with the 5-HT1A and 5-HT7 receptors affects the serotoninergic pathways . Serotonin is a neurotransmitter that plays a key role in mood regulation, and alterations in serotonin signaling are associated with various psychiatric disorders .

Result of Action

It has been suggested that the compound may have potential anxiolytic effects, given its interaction with the 5-ht1a and 5-ht7 receptors . These receptors are known to be involved in the regulation of mood and anxiety .

Biochemical Analysis

Biochemical Properties

3-amino-3,4-dihydro-2H-1-benzopyran-4-ol hydrochloride plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been shown to interact with serotoninergic receptors, particularly 5-HT1A and 5-HT7 receptors . These interactions can modulate neurotransmitter release and signal transduction pathways, impacting various physiological processes.

Cellular Effects

The effects of this compound on cells are diverse. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with serotoninergic receptors can lead to changes in intracellular cyclic AMP levels, affecting cell function and behavior . Additionally, it may impact gene expression by modulating transcription factors and other regulatory proteins.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It acts as a ligand for serotoninergic receptors, influencing their conformation and activity . This binding can result in either inhibition or activation of downstream signaling pathways, depending on the receptor subtype and cellular context. Additionally, it may affect enzyme activity by altering their catalytic properties or substrate affinity.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability and degradation. Over time, the compound may undergo chemical changes that affect its potency and efficacy. Long-term studies have shown that its effects on cellular function can vary, with potential degradation products influencing the observed outcomes . Understanding these temporal effects is essential for designing experiments and interpreting results accurately.

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At lower doses, it may exhibit therapeutic effects by modulating neurotransmitter systems and improving behavioral outcomes . At higher doses, it can lead to toxic or adverse effects, such as neurotoxicity or organ damage. Identifying the optimal dosage range is crucial for maximizing its benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its biotransformation and elimination from the body . These metabolic processes can influence its pharmacokinetics and pharmacodynamics, affecting its overall efficacy and safety. Understanding these pathways is essential for predicting its behavior in biological systems.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine its localization and accumulation in different cellular compartments . For instance, its interaction with membrane transporters can influence its uptake and efflux, affecting its bioavailability and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can influence its interactions with biomolecules and its overall efficacy in modulating cellular processes.